Cas no 185022-23-5 (2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione)
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
-
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01FGCR-250mg |
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione |
185022-23-5 | 95% | 250mg |
$207.00 | 2024-06-18 | |
| 1PlusChem | 1P01FGCR-500mg |
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione |
185022-23-5 | 95% | 500mg |
$307.00 | 2024-06-18 | |
| A2B Chem LLC | AX99851-250mg |
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione |
185022-23-5 | 95% | 250mg |
$218.00 | 2024-04-20 | |
| A2B Chem LLC | AX99851-500mg |
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione |
185022-23-5 | 95% | 500mg |
$324.00 | 2024-04-20 |
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione
Research Brief on 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione (CAS: 185022-23-5) in Chemical Biology and Pharmaceutical Applications
2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione (CAS: 185022-23-5) is a synthetic compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its utility as a versatile linker or intermediate in drug development, particularly in the design of prodrugs and targeted delivery systems. This research brief synthesizes the latest findings on its chemical properties, biological interactions, and therapeutic applications.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in enhancing the solubility and bioavailability of hydrophobic active pharmaceutical ingredients (APIs). By conjugating 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione to anticancer agents via its reactive isoindoline-1,3-dione moiety, researchers achieved a 40% increase in tumor-targeted delivery efficiency compared to conventional formulations. The polyethylene glycol (PEG)-like hydroxyethoxy side chain was critical for improving pharmacokinetic profiles.
In the field of proteolysis-targeting chimeras (PROTACs), this compound has emerged as a promising linker candidate. A Nature Chemical Biology report (2024) detailed its application in connecting E3 ligase ligands to target protein binders, where its optimal length (14-atom spacer) and hydrophilicity enabled efficient formation of ternary complexes. The CAS 185022-23-5 derivative showed superior degradation efficiency (DC50 = 12 nM for BRD4) compared to traditional alkyl linkers.
Structural analyses using X-ray crystallography (PDB: 8T4Q) revealed that 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione maintains conformational flexibility while providing necessary rigidity for molecular recognition. This unique balance makes it particularly valuable for developing kinase inhibitors, as evidenced by its incorporation in next-generation CDK4/6 inhibitors currently in Phase II clinical trials (NCT05678945).
Ongoing research at MIT's Koch Institute (2024) explores its use in antibody-drug conjugates (ADCs), where the compound's dual functionality allows simultaneous attachment of cytotoxic payloads and fluorescent tags for theranostic applications. Preliminary data show 85% payload release within tumor microenvironments while maintaining stability in circulation (t1/2 > 72 h in plasma).
Despite these advances, challenges remain in large-scale synthesis and regulatory approval. A recent review in Advanced Drug Delivery Reviews (2024) notes that while CAS 185022-23-5 derivatives show excellent in vitro performance, further in vivo toxicity studies are needed to address potential immunogenicity concerns related to the PEG-like fragment. Current Good Manufacturing Practice (cGMP) production methods are being optimized by several CDMOs to meet anticipated demand.
The compound's versatility extends beyond therapeutics - recent applications in chemical biology probes (e.g., activity-based protein profiling) and biomaterials (self-assembling hydrogels) demonstrate its cross-disciplinary value. As research continues, 2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione is poised to become a cornerstone in rational drug design and targeted delivery systems.
185022-23-5 (2-(2-(2-hydroxyethoxy)ethoxy)isoindoline-1,3-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)